Cas no 53606-32-9 (Benzaldehyde, 2-[(1-methylethyl)thio]-)

• Product Name: Benzaldehyde, 2-[(1-methylethyl)thio]-
• CAS No: 53606-32-9
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 356862
• PubChem ID: 11206137
• Update Time: 2025-04-19

Benzaldehyde, 2-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-[(1-methylethyl)thio]-
• 2-propan-2-ylsulfanylbenzaldehyde
• 2-(isopropylthio)benzaldehyde
• DTXSID40458667
• UGPQFYISFDNTAZ-UHFFFAOYSA-N
• 2-(isopropylsulfanyl)benzenecarbaldehyde
• SCHEMBL2800846
• 53606-32-9
• AKOS013115230

• Inchi： 1S/C10H12OS/c1-8(2)12-10-6-4-3-5-9(10)7-11/h3-8H,1-2H3
• InChI Key： UGPQFYISFDNTAZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C=O)C(C)C

Computed Properties

• Exact Mass: 180.06096
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07